![molecular formula C13H7Cl5O2S B1596504 4-Methylsulfonyl-2,2',3',4',5-pentachlorobiphenyl CAS No. 66640-59-3](/img/structure/B1596504.png)
4-Methylsulfonyl-2,2',3',4',5-pentachlorobiphenyl
Overview
Description
“4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl” is a laboratory chemical reference material . It is a complex substance used in scientific research, including environmental studies and analytical chemistry.
Molecular Structure Analysis
The molecular formula of “4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl” is C13H7Cl5O2S . Its molecular weight is 404.52 .Scientific Research Applications
Environmental Science: Indicator of Pollution
This compound is often used as an indicator of environmental pollution due to its persistence and bioaccumulation potential. It can be detected in soil and water samples to monitor the presence of hazardous pollutants .
Analytical Chemistry: Reference Standard
In analytical chemistry, 4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl serves as a certified reference standard for calibrating instruments and validating methods used in the detection of polychlorinated biphenyls (PCBs) in various matrices .
Material Science: Study of Degradation Products
The study of this compound’s degradation products can provide insights into the environmental fate of PCBs. It helps in understanding the breakdown process and potential risks associated with PCB degradation in different materials .
Pharmacology: Research on Metabolic Pathways
Pharmacological studies utilize this compound to understand the metabolic pathways of PCBs in living organisms. It aids in the exploration of how these compounds are processed and eliminated from the body .
Toxicology: Assessment of Toxic Effects
Toxicological research investigates the harmful effects of 4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl on living organisms. It is crucial for assessing the risk and establishing safety guidelines for exposure to PCBs .
Biochemistry: Interaction with Biological Molecules
Biochemical studies focus on the interaction between 4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl and biological molecules like proteins and enzymes. This research can reveal the molecular mechanisms of toxicity and potential therapeutic targets .
Medicine: Effects on Thyroid Hormones
Medical research has shown that compounds like 4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl can affect thyroid hormone levels. Understanding this interaction is vital for developing treatments for thyroid-related disorders .
Endocrine Research: Disruption of Hormonal Balance
This compound is studied for its endocrine-disrupting properties, which can interfere with the hormonal balance in organisms. Research in this area contributes to the knowledge of how environmental pollutants affect endocrine systems .
Mechanism of Action
Target of Action
The primary targets of 4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl are protein kinase B (Akt) , Forkhead box protein O3a (FoxO3a) , and sodium/iodide symporter (NIS) . These proteins play crucial roles in cell survival, apoptosis, and thyroid hormone synthesis .
Mode of Action
The compound interacts with its targets by inducing changes in their expression and phosphorylation status. Specifically, it increases the levels of Akt, p-Akt, and p-FoxO3a, while decreasing NIS levels . This leads to alterations in cell viability and apoptosis, as well as thyroid hormone synthesis .
Biochemical Pathways
The affected biochemical pathway is the Akt/FoxO3a/NIS signaling pathway . The compound’s action on this pathway results in changes in thyroid cell function, including decreased cell viability and increased apoptosis .
Pharmacokinetics
Like other polychlorinated biphenyls (pcbs), it is likely to have a high degree of persistence in the environment and bioaccumulation in organisms due to its chemical structure .
Result of Action
The molecular and cellular effects of the compound’s action include decreased cell viability, increased apoptosis, and altered thyroid hormone synthesis . These effects are primarily mediated through changes in the expression and phosphorylation of Akt, FoxO3a, and NIS .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the compound’s persistence and bioaccumulation can be influenced by factors such as temperature, pH, and the presence of other chemicals in the environment . .
Safety and Hazards
“4-Methylsulfonyl-2,2’,3’,4’,5-pentachlorobiphenyl” is classified as highly flammable and very toxic to aquatic life . It can cause severe eye irritation, skin irritation, and may be harmful if swallowed . It’s recommended to use protective gloves and respiratory protection when handling this substance .
properties
IUPAC Name |
1,2,3-trichloro-4-(2,5-dichloro-4-methylsulfonylphenyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl5O2S/c1-21(19,20)11-5-9(15)7(4-10(11)16)6-2-3-8(14)13(18)12(6)17/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
APTRVLUXSHYLHM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=C(C=C(C(=C1)Cl)C2=C(C(=C(C=C2)Cl)Cl)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl5O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00216801 | |
Record name | 1,1'-Biphenyl, 2,2',3,4,5'-pentachloro-4'-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00216801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
404.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylsulfonyl-2,2',3',4',5-pentachlorobiphenyl | |
CAS RN |
66640-59-3 | |
Record name | 2,2',3,4,5'-Pentachloro-4'-(methylsulfonyl)-1,1'-biphenyl | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0066640593 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,1'-Biphenyl, 2,2',3,4,5'-pentachloro-4'-(methylsulfonyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00216801 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2',3,4,5'-PENTACHLORO-4'-(METHYLSULFONYL)-1,1'-BIPHENYL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9J5A9UF6YT | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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